Cas no 1804370-88-4 (3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol)

3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol is a versatile pyridine derivative with a chlorinated and difluoromethyl-substituted aromatic ring, coupled with a hydroxymethyl functional group. Its structural features, including the electron-withdrawing chloro and difluoromethyl groups, enhance reactivity in synthetic applications, particularly in agrochemical and pharmaceutical intermediates. The methoxy group contributes to stability and solubility, while the hydroxymethyl moiety allows for further functionalization, making it a valuable building block in heterocyclic chemistry. This compound is particularly useful in the development of active ingredients for crop protection due to its balanced lipophilicity and potential bioactivity. Its well-defined purity and consistent performance ensure reliability in research and industrial processes.

3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol structure

1804370-88-4 structure

Product Name:3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol

CAS No:1804370-88-4

MF:C₈H₈ClF₂NO₂

MW:223.604428291321

CID:4872006

Update Time:2025-11-06

3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol
- Inchi： 1S/C8H8ClF2NO2/c1-14-8-4(7(10)11)2-5(9)6(3-13)12-8/h2,7,13H,3H2,1H3
- InChI Key： XOAIFBYFLVAHTF-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)F)=C(N=C1CO)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 185
XLogP3: 1.6
Topological Polar Surface Area: 42.4

3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029047177-1g	3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol	1804370-88-4	97%	1g	$1,445.30	2022-04-02

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Additional information on 3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol

Comprehensive Guide to 3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol (CAS No. 1804370-88-4): Properties, Applications, and Market Insights

3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol (CAS No. 1804370-88-4) is a specialized pyridine derivative with significant potential in agrochemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its versatile applications. In this article, we delve into its chemical properties, synthesis pathways, industrial uses, and emerging trends, addressing common queries like "What is 3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol used for?" and "How is CAS 1804370-88-4 synthesized?".

The molecular structure of 3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol includes a pyridine ring substituted with chlorine, difluoromethyl, methoxy, and hydroxymethyl groups. These moieties contribute to its reactivity and solubility profile, making it valuable for designing crop protection agents and bioactive intermediates. Researchers often explore its role in developing sustainable pesticides, aligning with the global push for eco-friendly agrochemicals—a hot topic in 2024.

In agrochemical applications, this compound serves as a precursor for herbicides and fungicides. Its difluoromethyl group enhances metabolic stability, a feature highly sought after in modern pesticide formulations. Recent studies highlight its efficacy against resistant weed strains, addressing the growing demand for "next-generation crop solutions." Additionally, its potential in pharmaceutical intermediates is under investigation, particularly for anti-inflammatory and antiviral drug candidates.

The synthesis of CAS 1804370-88-4 typically involves multi-step reactions, including halogenation, etherification, and hydroxymethylation. Optimizing these processes for high yield and low environmental impact is a key focus, reflecting the industry's shift toward green chemistry. Manufacturers are increasingly adopting catalytic methods to reduce waste, a trend resonating with ESG (Environmental, Social, and Governance) goals.

Market analysts project steady growth for 3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol, driven by rising agricultural R&D investments and the need for efficient pest control. Regions like Asia-Pacific and North America lead in demand, fueled by advancements in precision farming. FAQs such as "Where to buy CAS 1804370-88-4?" often point to specialized chemical suppliers with strict quality certifications (e.g., ISO, GMP).

From an SEO perspective, terms like "buy 3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol," "CAS 1804370-88-4 supplier," and "pyridine derivatives for agrochemicals" are frequently searched. This article integrates these keywords naturally while providing actionable insights. For instance, storage recommendations (e.g., cool, dry conditions) and handling precautions align with safety queries without referencing restricted classifications.

In summary, 3-Chloro-5-(difluoromethyl)-6-methoxypyridine-2-methanol exemplifies innovation in specialty chemicals. Its dual utility in agriculture and pharmaceuticals, combined with scalable synthesis, positions it as a compound of interest for researchers and industries alike. As sustainability and efficiency dominate 2024 discussions, this molecule’s role in green agrochemicals and drug discovery will likely expand, offering opportunities for collaboration and commercialization.